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Compound of Interest

Compound Name: Ethyl 2-cyclobutylpropanoate

CAS No.: 1909305-80-1

Cat. No.: B2359058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-cyclobutylpropanoate is a carboxylic acid ester characterized by a cyclobutane ring

attached to the alpha-position of a propanoate moiety. This unique structural feature, combining

a strained four-membered ring with a common ester functional group, imparts distinct

physicochemical properties that are of interest in various fields of chemical research and

development. The cyclobutyl motif is increasingly recognized as a valuable component in

medicinal chemistry for its ability to modulate the pharmacological profile of bioactive

molecules.[1] Furthermore, esters are widely utilized in the fragrance, flavor, and

pharmaceutical industries.[2][3][4] This guide provides a comprehensive overview of the

synthesis, properties, and potential applications of Ethyl 2-cyclobutylpropanoate, serving as

a technical resource for professionals in the field.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Ethyl 2-
cyclobutylpropanoate is essential for its handling, application, and the design of synthetic
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routes. While extensive experimental data for this specific compound is not readily available in

the literature, its properties can be reliably predicted based on its structure and comparison

with analogous compounds.

Property Value Source

Molecular Formula C₉H₁₆O₂ PubChem[5]

Molecular Weight 156.22 g/mol PubChem[5]

CAS Number 1909305-80-1 PubChem[5]

IUPAC Name ethyl 2-cyclobutylpropanoate PubChem[5]

SMILES CCOC(=O)C(C)C1CCC1 PubChem[5]

InChI Key
SCUABANXLDEEJN-

UHFFFAOYSA-N
PubChem[5]

Predicted LogP 2.6 PubChem[5]

Predicted Boiling Point 183.5 ± 25.0 °C ChemSpider

Predicted Density 0.931 ± 0.06 g/cm³ ChemSpider

Hazard Information:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 2-cyclobutylpropanoate is classified with the following hazards:

Flammable liquid and vapor (H226)[5]

Causes skin irritation (H315)[5]

Causes serious eye irritation (H319)[5]

May cause respiratory irritation (H335)[5]

Appropriate safety precautions should be taken when handling this compound, including

working in a well-ventilated area, using personal protective equipment, and avoiding sources of

ignition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://www.benchchem.com/product/b2359058/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-2-cyclobutylpropanoate
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.06%3A_Chemistry_of_Esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2359058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethyl 2-cyclobutylpropanoate
The most direct and industrially scalable method for the synthesis of Ethyl 2-
cyclobutylpropanoate is the Fischer-Speier esterification of its corresponding carboxylic acid,

2-cyclobutylpropanoic acid. This acid-catalyzed reaction between a carboxylic acid and an

alcohol is a well-established and versatile method for ester formation.

Part 1: Synthesis of 2-Cyclobutylpropanoic Acid
The precursor, 2-cyclobutylpropanoic acid (CAS: 1082453-55-1), can be synthesized through

various organic methodologies. A common approach involves the alkylation of a suitable

enolate with a cyclobutyl halide, followed by hydrolysis.

Conceptual Synthesis Pathway for 2-Cyclobutylpropanoic Acid:

Diethyl Malonate

Sodium diethyl malonate (Enolate)

Deprotonation

Sodium Ethoxide Diethyl 2-cyclobutylmalonate

Alkylation (SN2)

Cyclobutyl bromide

2-Cyclobutylmalonic acid

Hydrolysis

KOH, H₂O, Heat

2-Cyclobutylpropanoic acidDecarboxylation (Heat)

Click to download full resolution via product page

Caption: Conceptual synthesis of 2-cyclobutylpropanoic acid.

Part 2: Fischer-Speier Esterification to Ethyl 2-
cyclobutylpropanoate
Once 2-cyclobutylpropanoic acid is obtained, it can be esterified with ethanol in the presence of

a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Detailed Experimental Protocol (Generalized):
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 2-cyclobutylpropanoic acid (1.0 eq), absolute ethanol (5-10 eq, serving as

both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (e.g., 2-3

mol%).

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete (typically several hours), cool the mixture to room

temperature. Neutralize the excess acid with a saturated aqueous solution of sodium

bicarbonate.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or

ethyl acetate. Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and filter. The solvent is then removed under reduced pressure. The crude product

can be purified by fractional distillation under reduced pressure to yield pure Ethyl 2-
cyclobutylpropanoate.

Reaction Mechanism:

2-Cyclobutylpropanoic Acid

Protonated Carboxylic Acid

Protonation

Ethanol

Tetrahedral Intermediate
H₂SO₄ (catalyst)

Nucleophilic Attack

Protonated EsterProton Transfer & Elimination of Water Ethyl 2-cyclobutylpropanoateDeprotonation Water

Click to download full resolution via product page

Caption: Fischer-Speier esterification mechanism.

Spectroscopic Data (Predicted)
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While experimental spectra for Ethyl 2-cyclobutylpropanoate are not widely published,

spectroscopic data can be predicted with a high degree of confidence based on its chemical

structure and known spectral data of similar compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals for the ethyl group, the

cyclobutyl ring protons, and the protons on the propanoate backbone.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~4.1 Quartet 2H -O-CH₂-CH₃

~2.3 Multiplet 1H -CH(CH)-C=O

~1.8-2.1 Multiplet 7H Cyclobutyl protons

~1.2 Triplet 3H -O-CH₂-CH₃

~1.1 Doublet 3H -CH(CH₃)-

¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum will provide information on the carbon framework of the

molecule.
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Chemical Shift (δ, ppm) Assignment

~175 C=O

~60 -O-CH₂-CH₃

~45 -CH(CH₃)-

~35 CH-cyclobutyl

~25 CH₂-cyclobutyl

~18 CH₂-cyclobutyl (beta)

~14 -O-CH₂-CH₃

~13 -CH(CH₃)-

Mass Spectrometry (Predicted)
Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) at

m/z = 156. Key fragmentation patterns would include the loss of the ethoxy group (-OCH₂CH₃,

m/z = 45) and the ethyl group (-CH₂CH₃, m/z = 29).

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be dominated by a strong absorption band characteristic of the ester

carbonyl group.

Wavenumber (cm⁻¹) Intensity Assignment

~2950-2850 Strong C-H stretching (alkyl)

~1735 Strong C=O stretching (ester)

~1180 Strong C-O stretching (ester)

Potential Applications
Given its chemical structure, Ethyl 2-cyclobutylpropanoate has potential applications in

several areas, primarily in the flavor and fragrance industry and as a building block in organic
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synthesis.

Flavor and Fragrance: Many esters with similar molecular weights and structures possess

fruity and pleasant odors.[3][4] Ethyl propionate, a close analog, is known for its fruity, rum-

like scent and is used in artificial fruit flavors.[2] The presence of the cyclobutyl group in

Ethyl 2-cyclobutylpropanoate is likely to impart a unique character to its scent profile,

potentially making it a valuable ingredient in perfumes and food flavorings.

Organic Synthesis: The cyclobutane ring is a motif of growing interest in medicinal chemistry.

[1] Ethyl 2-cyclobutylpropanoate can serve as a versatile starting material for the

synthesis of more complex molecules containing the cyclobutyl moiety. The ester

functionality can be readily transformed into other functional groups, such as amides,

alcohols, or ketones, providing a handle for further chemical modifications.

Pharmaceutical and Agrochemical Research: The introduction of a cyclobutane ring can

influence the metabolic stability, lipophilicity, and binding affinity of a molecule to its biological

target. As such, Ethyl 2-cyclobutylpropanoate could be a useful intermediate in the

synthesis of novel drug candidates or agrochemicals.

Reactivity and Stability
The reactivity of Ethyl 2-cyclobutylpropanoate is primarily governed by the ester functional

group.

Hydrolysis: Like other esters, it can be hydrolyzed back to 2-cyclobutylpropanoic acid and

ethanol under either acidic or basic conditions (saponification).

Transesterification: It can undergo transesterification in the presence of another alcohol and

an acid or base catalyst to form a different ester.

Reduction: The ester can be reduced to the corresponding primary alcohol, 2-

cyclobutylpropan-1-ol, using strong reducing agents like lithium aluminum hydride (LiAlH₄).

Reaction with Organometallics: Grignard reagents and organolithium compounds will add to

the carbonyl carbon of the ester to form tertiary alcohols after workup.

Stability:
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Esters are generally considered to be stable compounds under neutral conditions. However,

prolonged exposure to strong acids or bases, or high temperatures, can lead to decomposition.

The thermal stability of esters is influenced by factors such as chain length and branching.

Conclusion
Ethyl 2-cyclobutylpropanoate is a compound with interesting structural features that suggest

potential applications in the flavor and fragrance industry, as well as in synthetic organic

chemistry as a building block for more complex molecules. While detailed experimental data on

its properties and synthesis are not extensively documented in publicly available literature, its

characteristics can be reliably inferred from the well-established chemistry of esters and

cyclobutane-containing compounds. This technical guide provides a solid foundation for

researchers and professionals interested in exploring the potential of this and related

molecules. Further experimental investigation into its synthesis, spectroscopic characterization,

and biological activity is warranted to fully unlock its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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